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Compound of Interest

Compound Name: Boc-10-Aminodecanoic acid

Cat. No.: B558785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-10-aminodecanoic acid, with the CAS number 173606-50-3, is a valuable synthetic

building block widely utilized in peptide synthesis, drug delivery systems, and the development

of Proteolysis Targeting Chimeras (PROTACs).[1] Its structure features a ten-carbon aliphatic

chain, providing hydrophobicity and spacing, a terminal carboxylic acid for conjugation, and a

Boc (tert-butoxycarbonyl) protected amine, which allows for controlled and site-specific

reactions. This guide provides a comprehensive overview of its chemical properties, synthesis,

and key applications, complete with experimental protocols and workflow diagrams.

Physicochemical Properties
Boc-10-aminodecanoic acid is a white solid at room temperature, with a purity typically

greater than or equal to 98%.[1][2] Its physicochemical properties are summarized in the table

below.
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Property Value Reference

CAS Number 173606-50-3 [1]

Molecular Formula C₁₅H₂₉NO₄ [1][2]

Molecular Weight 287.4 g/mol [1]

Appearance White solid [1][2]

Purity ≥ 98% [1]

Density 1.015 g/cm³

Storage Temperature
2-8 °C (short term), -20 °C

(long term)
[3]

Solubility
Soluble in organic solvents

such as DMSO.
[3]

Safety and Handling
Boc-10-aminodecanoic acid is classified as a hazardous substance. It can cause skin and

serious eye irritation, and may cause respiratory irritation.[4][5] When handling this compound,

it is crucial to wear appropriate personal protective equipment, including gloves, protective

clothing, and eye protection.[4][5] Work should be conducted in a well-ventilated area, and the

formation of dust should be avoided.[4]

Synthesis of Boc-10-aminodecanoic Acid
The synthesis of Boc-10-aminodecanoic acid is a straightforward process involving the

protection of the amino group of 10-aminodecanoic acid with a Boc anhydride.

Experimental Protocol
A representative protocol for the synthesis of Boc-10-aminodecanoic acid is as follows:

Dissolution: Dissolve 10-aminodecanoic acid in a mixture of water and tert-butanol.

Addition of Base: Add sodium hydroxide to the solution to deprotonate the carboxylic acid

and facilitate the reaction.
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Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (Boc anhydride) to the reaction

mixture.

Reaction: Stir the mixture at room temperature for 24 hours.

Workup: Acidify the reaction mixture with 1 M HCl and extract the product with ethyl acetate.

Purification: Wash the organic layer with brine, dry over magnesium sulfate, and concentrate

in vacuo to yield the final product as a white solid.
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Synthesis of Boc-10-aminodecanoic Acid
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Synthesis of Boc-10-aminodecanoic acid.
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Applications in Peptide Synthesis
Boc-10-aminodecanoic acid is a key building block in solid-phase peptide synthesis (SPPS),

where it serves as a hydrophobic spacer or for the introduction of a fatty acid moiety. The Boc

protecting group allows for the stepwise addition of amino acids to a growing peptide chain.

Experimental Workflow: Boc Solid-Phase Peptide
Synthesis (SPPS)
The general workflow for incorporating Boc-10-aminodecanoic acid into a peptide via SPPS

is as follows:

Resin Swelling: The solid support resin is swollen in a suitable solvent like dichloromethane

(DCM).

Boc Deprotection: The Boc protecting group of the resin-bound amino acid is removed using

trifluoroacetic acid (TFA) in DCM.

Neutralization: The resin is neutralized with a base such as diisopropylethylamine (DIPEA).

Coupling: Boc-10-aminodecanoic acid is activated with a coupling agent (e.g., HATU) and

then coupled to the deprotected amino group on the resin.

Washing: The resin is washed to remove excess reagents and byproducts.

Repeat: Steps 2-5 are repeated for each subsequent amino acid to be added to the peptide

chain.

Cleavage: The final peptide is cleaved from the resin using a strong acid like hydrofluoric

acid (HF).
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Boc Solid-Phase Peptide Synthesis (SPPS) Workflow
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Boc Solid-Phase Peptide Synthesis (SPPS) Workflow.
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Application as a PROTAC Linker
Boc-10-aminodecanoic acid is an ideal linker for the synthesis of PROTACs.[3] PROTACs

are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading

to the ubiquitination and subsequent degradation of the target protein. The ten-carbon chain of

Boc-10-aminodecanoic acid provides the necessary spacing between the target protein

ligand and the E3 ligase ligand.

Conceptual Structure of a PROTAC
The conceptual structure of a PROTAC utilizing Boc-10-aminodecanoic acid as a linker is

depicted below. The carboxylic acid end can be coupled to a ligand for the E3 ligase, while the

Boc-protected amine, after deprotection, can be coupled to a ligand for the protein of interest.

Conceptual Structure of a PROTAC with Boc-10-aminodecanoic acid Linker

E3 Ligase Ligand

10-carbon chain
(from Boc-10-aminodecanoic acid)

Amide bond

Protein of Interest (POI) Ligand

Amide bond

Click to download full resolution via product page
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Conceptual Structure of a PROTAC.

Experimental Protocol: PROTAC Synthesis
A representative protocol for synthesizing a PROTAC using Boc-10-aminodecanoic acid is as

follows:

Immobilization: An E3 ligase ligand is immobilized on a solid support resin.[6]

Linker Coupling: The immobilized ligand is coupled with Boc-10-aminodecanoic acid using

a suitable coupling agent.

Boc Deprotection: The Boc protecting group on the linker is removed with TFA.[6]

POI Ligand Coupling: The ligand for the protein of interest (POI), containing a carboxylic

acid, is activated with HATU and coupled to the deprotected amine of the linker.[6]

Cleavage and Purification: The final PROTAC is cleaved from the resin and purified by

HPLC.

Analytical Characterization
The purity and identity of Boc-10-aminodecanoic acid and its derivatives are typically

confirmed by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

HPLC: Reverse-phase HPLC with a C18 column is a common method for assessing the

purity of Boc-10-aminodecanoic acid. A gradient of acetonitrile and water with an acidic

modifier like formic acid is often used as the mobile phase.[7]

NMR: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure. The ¹H

NMR spectrum will show characteristic peaks for the tert-butyl group of the Boc protector, the

methylene protons of the decanoic acid chain, and the N-H proton.[8]

Conclusion
Boc-10-aminodecanoic acid is a versatile and indispensable tool in modern drug discovery

and chemical biology. Its well-defined structure and reactivity make it a valuable component in
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the synthesis of complex peptides and targeted protein degraders. This guide has provided a

comprehensive overview of its properties, synthesis, and key applications, offering a valuable

resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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